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Compound of Interest

Compound Name: VJ115

Cat. No.: B1683066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on the solubility and stability of VJ115,

a potent small-molecule inhibitor of ENOX1 (ecto-NOX disulfide-thiol exchanger 1).

Understanding these parameters is critical for the design and interpretation of reliable in vitro

assays. This document offers a summary of available data, detailed experimental protocols for

in-house validation, and visualizations of key pathways and workflows.

Quantitative Data Summary
The following tables summarize the currently available quantitative data regarding the solubility

and stability of VJ115. Researchers are encouraged to use the provided protocols to determine

precise values under their specific experimental conditions.

Table 1: Solubility of VJ115
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Solvent Concentration Temperature Method Source

Dimethyl

Sulfoxide

(DMSO)

10 mM
Room

Temperature
Not Specified Vendor Data

Water Insoluble Not Specified Not Specified Vendor Data

Phosphate-

Buffered Saline

(PBS), pH 7.4

Data Not

Available
- - -

Cell Culture

Media (e.g.,

DMEM, RPMI-

1640)

Data Not

Available
- - -

Table 2: Stability and Storage of VJ115

Form
Storage
Temperature

Duration Notes Source

Solid Powder -20°C >5 years
Dry, dark

conditions
Vendor Data[1]

Solid Powder 0 - 4°C Days to weeks
Dry, dark

conditions
Vendor Data[1]

In DMSO -20°C

Long term

(months to

years)

Aliquot to avoid

freeze-thaw

cycles

Vendor Data[1]

In Cell Culture

Media
37°C

Data Not

Available

Half-life not

determined
-

Mechanism of Action and Signaling Pathway
VJ115 is a novel chemical entity that functions as an inhibitor of the NADH oxidase activity of

ENOX1.[2][3][4] By inhibiting ENOX1, VJ115 disrupts the oxidation of NADH to NAD+, leading
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to an increase in the intracellular NADH/NAD+ ratio.[1] This alteration in the cellular redox state

has significant downstream effects, particularly in endothelial cells, impacting angiogenesis and

cellular structure.

Proteomic and transcriptomic analyses have revealed that VJ115-mediated inhibition of

ENOX1 leads to the downregulation of key proteins involved in cytoskeletal organization,

notably stathmin and lamin A/C.[1][2] Stathmin is a microtubule-destabilizing protein, and its

suppression can lead to alterations in microtubule dynamics. Lamin A/C are components of the

nuclear lamina, crucial for maintaining nuclear shape and organizing chromatin. The impact of

VJ115 on these proteins provides a mechanistic link between ENOX1 activity, cellular NADH

levels, and the regulation of angiogenesis and cytoskeletal integrity.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/258701069_The_NADH_Oxidase_ENOX1_a_Critical_Mediator_of_Endothelial_Cell_Radiosensitivity_is_Crucial_for_Vascular_Development
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.researchgate.net/publication/258701069_The_NADH_Oxidase_ENOX1_a_Critical_Mediator_of_Endothelial_Cell_Radiosensitivity_is_Crucial_for_Vascular_Development
https://pmc.ncbi.nlm.nih.gov/articles/PMC3947320/
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3947320/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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VJ115 Solubility Assessment Workflow

Start

Prepare 10 mM VJ115
stock in DMSO

Prepare serial dilutions in
aqueous buffer/media

Incubate at desired
temperature (e.g., 2h)

Visually inspect for
precipitation

Centrifuge to pellet
undissolved compound

Precipitate observed

Quantify VJ115 in
supernatant (HPLC/UV-Vis)

No precipitate

Determine solubility limit

End
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VJ115 Stability Assessment Workflow

Start

Prepare VJ115 working solution
in cell culture media

Aliquot for time points
(0, 2, 4, 8, 24, 48, 72h)

Incubate at 37°C, 5% CO2

Collect samples at each
time point

Store samples at -80°C

Analyze VJ115 concentration
by HPLC

After all time points

Calculate half-life (t½)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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